Cas no 88477-62-7 (Thiourea, N-methyl-N'-[4-[(4-nitrophenyl)amino]phenyl]-)

Thiourea, N-methyl-N'-[4-[(4-nitrophenyl)amino]phenyl]- structure
88477-62-7 structure
Product Name:Thiourea, N-methyl-N'-[4-[(4-nitrophenyl)amino]phenyl]-
CAS No:88477-62-7
MF:C14H14N4O2S
MW:302.351561069489
CID:631221
PubChem ID:13442684
Update Time:2025-04-19

Thiourea, N-methyl-N'-[4-[(4-nitrophenyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-methyl-N'-[4-[(4-nitrophenyl)amino]phenyl]-
    • 1-methyl-3-[4-(4-nitroanilino)phenyl]thiourea
    • DTXSID00540971
    • N-Methyl-N'-[4-(4-nitroanilino)phenyl]thiourea
    • 88477-62-7
    • Inchi: 1S/C14H14N4O2S/c1-15-14(21)17-12-4-2-10(3-5-12)16-11-6-8-13(9-7-11)18(19)20/h2-9,16H,1H3,(H2,15,17,21)
    • InChI Key: VCBBCYDZUAHSKP-UHFFFAOYSA-N
    • SMILES: S=C(NC)NC1C=CC(=CC=1)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 302.08374688g/mol
  • Monoisotopic Mass: 302.08374688g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 114Ų
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